Cas no 2194908-48-8 (N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)oxane-4-carboxamide)

• Product Name: N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)oxane-4-carboxamide
• CAS No: 2194908-48-8
• MF: C₁₆H₁₉NO₃S₂
• MW: 337.456961870193
• CID: 5340703
• Update Time: 2025-05-19

N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)oxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)tetrahydro-2H-pyran-4-carboxamide
• N-[2-hydroxy-2-(5-thiophen-3-ylthiophen-2-yl)ethyl]oxane-4-carboxamide
• N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)oxane-4-carboxamide

• Inchi： 1S/C16H19NO3S2/c18-13(9-17-16(19)11-3-6-20-7-4-11)15-2-1-14(22-15)12-5-8-21-10-12/h1-2,5,8,10-11,13,18H,3-4,6-7,9H2,(H,17,19)
• InChI Key： QQOBSCITRIQWNF-UHFFFAOYSA-N
• SMILES： S1C(C2=CSC=C2)=CC=C1C(CNC(C1CCOCC1)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 376
• XLogP3: 1.8
• Topological Polar Surface Area: 115

Additional information on N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)oxane-4-carboxamide

N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)oxane-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 2194908-48-8, known as N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)oxane-4-carboxamide, is a highly specialized organic compound that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound is characterized by its unique structure, which combines a bithiophene moiety with a hydroxyl group and an oxane carboxamide functional group. The bithiophene component, specifically the 2,3'-bithiophene derivative, is known for its exceptional electronic properties, making it a valuable building block in the synthesis of advanced materials.

Recent studies have highlighted the potential of this compound in the development of organic electronics. The bithiophene moiety contributes to the compound's ability to act as a semiconductor in thin-film transistor (TFT) applications. Researchers have demonstrated that incorporating this compound into polymer blends can significantly enhance the charge transport properties of the resulting materials. This advancement is particularly promising for applications in flexible electronics, where high performance and mechanical flexibility are critical.

In addition to its electronic applications, N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)oxane-4-carboxamide has shown potential in the field of drug delivery systems. The hydroxyl group present in the molecule allows for controlled drug release mechanisms, while the oxane carboxamide group enhances biocompatibility. Recent experiments have indicated that this compound can serve as a versatile platform for designing stimuli-responsive drug delivery systems, capable of releasing therapeutic agents in response to environmental changes such as pH or temperature.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the bithiophene derivative and its subsequent coupling with the oxane carboxamide moiety. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both academic and industrial applications.

From a structural perspective, the molecule exhibits a balance between conjugation and functionality. The bithiophene system provides extensive conjugation pathways, which are essential for electronic applications, while the hydroxyl and carboxamide groups introduce functional versatility. This duality makes the compound an attractive candidate for hybrid materials design, where multiple functionalities are required within a single molecular framework.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits a moderate band gap, making it suitable for applications in organic photovoltaics (OPVs). Furthermore, molecular dynamics simulations have provided insights into the thermal stability of the compound, which is crucial for its integration into high-performance devices.

In summary, N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)oxane-4-carboxamide represents a cutting-edge material with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial development. As ongoing studies continue to uncover new properties and applications of this compound, it is poised to play a pivotal role in shaping future technologies.